molecular formula C6H5NOS B1284199 2-(Isocyanatomethyl)thiophene CAS No. 71189-20-3

2-(Isocyanatomethyl)thiophene

Cat. No. B1284199
CAS RN: 71189-20-3
M. Wt: 139.18 g/mol
InChI Key: CDDYYRHLZPJLPD-UHFFFAOYSA-N
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Description

2-(Isocyanatomethyl)thiophene is a chemical compound with the empirical formula C6H5NOS and a molecular weight of 139.18 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .


Molecular Structure Analysis

The InChI code for 2-(Isocyanatomethyl)thiophene is 1S/C6H5NOS/c8-5-7-4-6-2-1-3-9-6/h1-3H,4H2 . This indicates that the molecule consists of a thiophene ring with an isocyanatomethyl group attached.


Physical And Chemical Properties Analysis

2-(Isocyanatomethyl)thiophene is a liquid at room temperature . The SMILES string for this compound is O=C=NCc1cccs1 .

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as “2-(Isocyanatomethyl)thiophene”, have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Industrial Chemistry

Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . The presence of sulfur in the thiophene ring contributes to its ability to inhibit corrosion.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . The conjugated system of the thiophene ring allows for the delocalization of electrons, making it useful in semiconductor applications.

Organic Field-Effect Transistors (OFETs)

Thiophene derivatives are used in the fabrication of Organic Field-Effect Transistors (OFETs) . The electronic properties of thiophene make it an ideal candidate for use in OFETs.

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are also used in the fabrication of Organic Light-Emitting Diodes (OLEDs) . The electroluminescent properties of thiophene make it suitable for use in OLEDs.

Pharmacological Properties

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Synthesis of Thiophene Derivatives

Isothiocyanates, such as “2-(Isocyanatomethyl)thiophene”, have been used in the synthesis of thiophene derivatives . These reactions have been used to produce polysubstituted thiophenes that have been screened for anticancer activity .

Antibacterial and Antifungal Properties

Some thiophene derivatives synthesized from isothiocyanates have shown excellent to good activity against Gram-negative microorganisms and lower activity against Gram-positive bacteria . Additionally, these compounds showed moderate to low antifungal activity .

Future Directions

Thiophene-based compounds, including 2-(Isocyanatomethyl)thiophene, have been the focus of a growing number of scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, future research may continue to explore the potential applications of these compounds in various fields, including medicinal chemistry.

properties

IUPAC Name

2-(isocyanatomethyl)thiophene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5NOS/c8-5-7-4-6-2-1-3-9-6/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDDYYRHLZPJLPD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)CN=C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5NOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70579172
Record name 2-(Isocyanatomethyl)thiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70579172
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

139.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Isocyanatomethyl)thiophene

CAS RN

71189-20-3
Record name 2-(Isocyanatomethyl)thiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70579172
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-(isocyanatomethyl)thiophene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To 2-thiopheneacetic acid (2.84 g, 20 mmol) in dry toluene (22.5 mL) was added dry triethylamine (2.93 mL, 4.2 mmol) and diphenyl phosphorylazide (4.31 mL, 4 mmol). The reaction mixture was stirred at room temperature for 0.5 hours, and then heated at reflux for a further 3 hours. After cooling, the mixture was concentrated under reduced pressure and purified by distillation using an oil pump to give thiophen-2-ylmethyl isocyanate (0.35 g, 12%) as a colourless oil.
Quantity
2.84 g
Type
reactant
Reaction Step One
Quantity
2.93 mL
Type
reactant
Reaction Step One
Quantity
4.31 mL
Type
reactant
Reaction Step One
Quantity
22.5 mL
Type
solvent
Reaction Step One

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